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Compound of Interest

Compound Name: Phenazine-1-carbaldehyde

Cat. No.: B15497610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, synthesis, and
biological relevance of phenazine-1-carbaldehyde and the broader class of phenazine
compounds. Phenazines are a significant class of nitrogen-containing heterocyclic compounds
known for their diverse biological activities, making them a subject of interest in drug discovery
and development.

Physical Properties of Phenazine-1-carbaldehyde
Experimental Data

Extensive literature searches did not yield experimentally determined melting point and
solubility data for phenazine-1-carbaldehyde. This suggests that while the compound is
known, its specific physical properties may not have been extensively characterized or reported
in readily accessible scientific literature.

Computed Physical Properties

In the absence of experimental data, computational predictions provide an estimation of the
physical properties of phenazine-1-carbaldehyde. The following data is derived from the
PubChem database and should be considered as predicted values.
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Property Value Source
Molecular Formula C13HsN20 PubChem
Molecular Weight 208.22 g/mol PubChem
XLogP3-AA (LogP) 2.1 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 1 PubChem
Exact Mass 208.06366288 g/mol PubChem
Topological Polar Surface Area  42.9 A2 PubChem

Note: These values are computationally generated and have not been experimentally verified.

Physical Properties of the Parent Compound: Phenazine

For comparative purposes, the physical properties of the parent phenazine molecule are well-
documented. Phenazine typically appears as yellow needles.[1] It is sparingly soluble in alcohol
and insoluble in water.[1] Concentrated sulfuric acid dissolves phenazine, resulting in a deep-
red solution.[1]

Synthesis and Experimental Protocols
General Synthesis of the Phenazine Core: The Wohli-Aue
Reaction

A classic method for synthesizing the phenazine core is the Wohl-Aue reaction.[1] This reaction
involves the condensation of an aniline with a nitrobenzene in the presence of a base, typically
potassium hydroxide, and often with heating.

Experimental Protocol (General):

o A mixture of an appropriately substituted aniline and a substituted nitrobenzene is heated in
the presence of potassium hydroxide.
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e The reaction mixture is typically heated at elevated temperatures for several hours.

e Upon completion, the reaction mixture is cooled and treated with water to dissolve the
inorganic salts.

e The crude phenazine product is then isolated by filtration or extraction with an organic
solvent.

« Purification is typically achieved through recrystallization or column chromatography.
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Caption: General workflow of the Wohl-Aue reaction for phenazine synthesis.

Potential Synthesis of Phenazine-1-carbaldehyde

While a specific, detailed protocol for the synthesis of phenazine-1-carbaldehyde was not
found in the surveyed literature, a plausible route would involve the oxidation of the
corresponding alcohol, 1-(hydroxymethyl)phenazine. This precursor could potentially be
synthesized via the Wohl-Aue reaction using appropriately substituted starting materials or
through modification of phenazine-1-carboxylic acid.
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Biosynthesis of the Phenazine Core

Many phenazine derivatives are natural products synthesized by bacteria, most notably from
the genus Pseudomonas.[2] The biosynthesis of the phenazine core originates from the
shikimic acid pathway.[3] Two molecules of chorismic acid are converted to the key
intermediate, phenazine-1-carboxylic acid (PCA), through a series of enzymatic steps.[3]
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Caption: Biosynthetic pathway of phenazine-1-carboxylic acid (PCA).
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Biological Significance and Signaling

Phenazines produced by bacteria play crucial roles in microbial competition and survival. In
Pseudomonas aeruginosa, phenazines are redox-active signaling molecules involved in
quorum sensing, a cell-to-cell communication system that coordinates gene expression, and
are important for biofilm formation.[2]
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Caption: Role of phenazines in bacterial signaling and survival.

Conclusion

Phenazine-1-carbaldehyde is a derivative of the biologically significant phenazine scaffold.
While specific experimental data on its physical properties are not readily available, its
structural relationship to other well-studied phenazines suggests it may possess interesting
biological activities. The synthesis of this and other phenazine derivatives can be approached
through established methods like the Wohl-Aue reaction. The rich biochemistry of phenazine
biosynthesis and their role in bacterial signaling continue to make them attractive targets for
research in drug discovery and chemical biology. Further experimental characterization of
phenazine-1-carbaldehyde is warranted to fully elucidate its chemical and biological
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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